Cas no 478039-90-6 ((E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one)

• Product Name: (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one
• CAS No: 478039-90-6
• MF: C₂₂H₁₆ClF₂NO₂
• MW: 400
• CID: 4653137
• Update Time: 2025-05-24

(E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-FLUOROANILINO)-2-PROPEN-1-ONE
• (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one

• Inchi： InChI=1S/C22H16ClF2NO2/c23-20-5-2-6-21(25)19(20)14-28-18-4-1-3-15(13-18)22(27)11-12-26-17-9-7-16(24)8-10-17/h1-13,26H,14H2/b12-11+
• InChI Key： JUDKTUMFPVILIC-VAWYXSNFSA-N
• SMILES： c1cc(cc(c1)OCc2c(cccc2Cl)F)C(=O)/C=C/Nc3ccc(cc3)F

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 520.9±50.0 °C at 760 mmHg
• Flash Point: 268.9±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one

(E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one: A Comprehensive Overview

The compound with CAS No. 478039-90-6, named (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. In this article, we will delve into its structural characteristics, synthesis methods, properties, and recent advancements in its utilization.

Structural Analysis

The molecular structure of (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one is characterized by a conjugated enone system, which plays a pivotal role in its electronic properties. The molecule consists of a central ketone group attached to a substituted benzene ring via an ether linkage. The benzene ring is further substituted with a 2-chloro-6-fluorobenzyl group, introducing halogen atoms that significantly influence the molecule's reactivity and stability. Additionally, the presence of a 4-fluoroanilino group at the terminal position introduces further complexity and functionality to the molecule.

Synthesis and Characterization

The synthesis of this compound involves a series of carefully designed organic reactions. The starting material is typically a substituted benzaldehyde derivative, which undergoes condensation with an appropriate amine to form the imine intermediate. Subsequent oxidation steps yield the enone structure, which is then subjected to nucleophilic substitution reactions to introduce the desired substituents. Recent studies have highlighted the use of microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields and purity.

Properties and Applications

Due to its conjugated system and halogen substituents, this compound exhibits unique electronic properties that make it suitable for applications in optoelectronics and sensor technologies. The presence of fluorine atoms enhances the molecule's stability under harsh conditions, making it ideal for use in high-temperature environments. Furthermore, the compound has shown potential as a precursor for the synthesis of advanced pharmaceutical agents, particularly in the development of anti-cancer drugs.

Recent research has focused on optimizing the compound's solubility and bioavailability for pharmaceutical applications. By modifying the substituent patterns on the benzene rings, scientists have achieved improved drug delivery characteristics without compromising the molecule's core functionality.

Environmental Impact and Safety Considerations

While (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one exhibits promising properties, its environmental impact remains a critical area of study. Research indicates that the compound is biodegradable under specific conditions, but further investigations are required to fully understand its long-term effects on ecosystems.

In terms of safety, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment should be used during synthesis and handling to minimize occupational exposure risks.

Future Directions

The future of (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one lies in its continued exploration across diverse fields. Ongoing research aims to exploit its unique properties for developing next-generation materials with enhanced performance characteristics. Additionally, collaborative efforts between chemists and pharmacologists are expected to unlock new therapeutic applications for this versatile compound.

In conclusion, (E)-1-{3-(2-Chloro-6-fluorobenzyl)oxyphenyl}-3-(4-fluoroanilino)-2-propen-1-one represents a significant advancement in organic chemistry with vast potential for real-world applications. As research progresses, we anticipate further breakthroughs that will solidify its role as a key player in both academic and industrial settings.